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Compound of Interest

Compound Name: 3-Butene-1,2-diol

Cat. No.: B138189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

handling, storage, and disposal of 3-Butene-1,2-diol. Adherence to these guidelines is critical

for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Butene-1,2-diol is classified as harmful if swallowed, in contact with skin, or if inhaled[1][2]. It

can also cause serious eye irritation[3]. Therefore, the use of appropriate personal protective

equipment is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

[1].

Prevents contact with eyes,

which can cause serious

irritation.

Skin Protection

Chemical impermeable gloves

(inspected prior to use) and

fire/flame resistant, impervious

clothing[1].

Avoids skin contact, as the

chemical is harmful upon

absorption.

Respiratory Protection

A full-face respirator should be

used if exposure limits are

exceeded or if irritation

occurs[1]. A multi-purpose

combination respirator

cartridge (US) or type ABEK

(EN14387) respirator filter is

also recommended[3].

Protects against inhalation of

harmful vapors or mists.

Safe Handling and Storage
Proper handling and storage procedures are crucial to prevent accidents and maintain the

chemical's integrity.

Operational Protocols
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Procedure Guideline

Handling

Handle in a well-ventilated area. Avoid contact

with skin and eyes, and prevent the formation of

dust and aerosols. Use non-sparking tools to

prevent fire from electrostatic discharge[1]. Do

not eat, drink, or smoke when using this

product[1].

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place. Keep away from

foodstuff containers and incompatible

materials[1].

Emergency Procedures and Disposal
In the event of an emergency, immediate and appropriate action is necessary.

Emergency and Disposal Plan
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Situation Action

Spill or Leak

Evacuate personnel to a safe area. Ensure

adequate ventilation and remove all sources of

ignition. Use spark-proof tools and explosion-

proof equipment. Contain the spill and collect it

for disposal in suitable, closed containers.

Prevent the chemical from entering drains[1].

First Aid: Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention[1].

First Aid: Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical help[1].

First Aid: Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor[1].

First Aid: Ingestion
Rinse mouth with water. Do not induce vomiting.

Get medical help[1].

Disposal

Dispose of contents and container to an

appropriate treatment and disposal facility in

accordance with applicable laws and

regulations[1].

Experimental Workflow for Handling 3-Butene-1,2-
diol
The following diagram outlines the standard procedure for safely handling 3-Butene-1,2-diol in
a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)
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Proceed to Handling

Use Non-Sparking Tools

Perform Experiment
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Experiment Complete
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Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Butene-1,2-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-butene-1-2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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